Cas no 879044-17-4 (1-{7-Methyl-2-(2-methylbenzyl)thio1,2,4-triazolo1,5-apyrimidin-6-yl}ethanone)

1-{7-Methyl-2-(2-methylbenzyl)thio1,2,4-triazolo1,5-apyrimidin-6-yl}ethanone structure
879044-17-4 structure
Product Name:1-{7-Methyl-2-(2-methylbenzyl)thio1,2,4-triazolo1,5-apyrimidin-6-yl}ethanone
CAS No:879044-17-4
MF:C16H16N4OS
MW:312.389441490173
MDL:MFCD07469692
CID:3117211
PubChem ID:6500352
Update Time:2025-08-05

1-{7-Methyl-2-(2-methylbenzyl)thio1,2,4-triazolo1,5-apyrimidin-6-yl}ethanone Chemical and Physical Properties

Names and Identifiers

    • <br>1-(7-Methyl-2-((2-methylbenzyl)thio)-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)e thanone
    • MFCD07469692
    • 1-(7-methyl-2-{[(2-methylphenyl)methyl]sulfanyl}-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)ethan-1-one
    • ALBB-021759
    • 1-{7-methyl-2-[(2-methylbenzyl)thio][1,2,4]triazolo[1,5-a]pyrimidin-6-yl}ethanone
    • 1-[7-METHYL-2-[(2-METHYLBENZYL)THIO][1,2,4]TRIAZOLO[1,5-A]PYRIMIDIN-6-YL]ETHANONE
    • 879044-17-4
    • CHEMBL1601571
    • SMR000504516
    • DTXSID501320644
    • H33210
    • 1-{7-methyl-2-[(2-methylbenzyl)sulfanyl][1,2,4]triazolo[1,5-a]pyrimidin-6-yl}ethanone
    • 1-[7-Methyl-2-(2-methyl-benzylsulfanyl)-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl]-ethanone
    • 1-(7-Methyl-2-((2-methylbenzyl)thio)-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)ethanone
    • 1-[7-methyl-2-[(2-methylphenyl)methylsulfanyl]-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl]ethanone
    • STK284661
    • HMS2819M04
    • MLS001203216
    • BDBM50269255
    • ethanone, 1-[7-methyl-2-[[(2-methylphenyl)methyl]thio][1,2,4]triazolo[1,5-a]pyrimidin-6-yl]-
    • 1-(7-Methyl-2-[(2-methylbenzyl)thio][1,2,4]triazolo[1,5-a]pyrimidin-6-yl)ethanone
    • 1-{7-Methyl-2-[(2-methylbenzyl)thio][1,2,4]-triazolo[1,5-a]pyrimidin-6-yl}ethanone
    • AKOS000740506
    • LS-06626
    • 1-{7-Methyl-2-(2-methylbenzyl)thio1,2,4-triazolo1,5-apyrimidin-6-yl}ethanone
    • MDL: MFCD07469692
    • Inchi: 1S/C16H16N4OS/c1-10-6-4-5-7-13(10)9-22-16-18-15-17-8-14(12(3)21)11(2)20(15)19-16/h4-8H,9H2,1-3H3
    • InChI Key: DETGMYCLNDRFAF-UHFFFAOYSA-N
    • SMILES: S(C1N=C2N=CC(C(C)=O)=C(C)N2N=1)CC1C=CC=CC=1C

Computed Properties

  • Exact Mass: 312.10448232Da
  • Monoisotopic Mass: 312.10448232Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 408
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 85.5Ų

1-{7-Methyl-2-(2-methylbenzyl)thio1,2,4-triazolo1,5-apyrimidin-6-yl}ethanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB413053-500 mg
1-{7-Methyl-2-[(2-methylbenzyl)thio][1,2,4]triazolo[1,5-a]pyrimidin-6-yl}ethanone
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abcr
AB413053-500mg
1-{7-Methyl-2-[(2-methylbenzyl)thio][1,2,4]triazolo[1,5-a]pyrimidin-6-yl}ethanone; .
879044-17-4
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A2B Chem LLC
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Ambeed
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